molecular formula C16H17N3O5 B2798018 N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide CAS No. 2097900-59-7

N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide

Cat. No. B2798018
CAS RN: 2097900-59-7
M. Wt: 331.328
InChI Key: VVFUMNJQNUOXGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers. It may also include information about its physical appearance .


Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves various techniques such as condensation reactions, substitution reactions, etc .


Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .


Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This can include understanding its reactivity, stability, and the conditions under which it reacts .


Physical And Chemical Properties Analysis

Physical properties include characteristics like melting point, boiling point, density, and solubility. Chemical properties refer to how the compound behaves in chemical reactions .

Scientific Research Applications

Neuroprotective Effects

  • N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide and its derivatives have been studied for their potential neuroprotective effects. Specifically, certain compounds in this family, such as K-560, have been found to protect against neuronal cell death in a Parkinson’s disease model by up-regulating the expression of XIAP, suggesting that the attachment of a monocyclic 2,3- or 2,5-diketopiperazine group to the 2-amino-5-aryl scaffold is crucial for exerting a potent neuroprotective effect (Hirata et al., 2018).

Synthetic Methodologies and Molecular Diversity

  • Research on N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide has contributed significantly to the field of synthetic chemistry. Novel methods have been developed for synthesizing spirocyclic 2,6-dioxopiperazine derivatives from amino acid-derived alpha-quaternary alpha-amino nitriles, showcasing the compound's role in promoting molecular diversity and enabling the exploration of new synthetic pathways (González-Vera et al., 2005).

Crystalline Synthesis Techniques

  • Advances in the crystalline synthesis of related compounds, such as 4-ethyl-2,3-dioxopiperazine-1-carboxamido-p-hydroxyphenylacetyl chloride, have been achieved using efficient methods that avoid traditional chlorinating agents. These methods offer clean reactions under mild conditions, which is vital in the production of high-purity crystalline compounds (Wei et al., 2008).

Androgen Receptor Antagonist Activities

  • In the pharmaceutical domain, N-arylpiperazine-1-carboxamide derivatives, structurally related to N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide, have been synthesized and evaluated for their androgen receptor (AR) antagonist activities. Such compounds have potential applications in the treatment of conditions like prostate cancer, highlighting the therapeutic potential of this chemical class (Kinoyama et al., 2005).

Mechanism of Action

The mechanism of action is particularly relevant for drugs or bioactive compounds. It refers to how the compound interacts with biological systems to produce its effects .

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling or exposure to the compound. This can include toxicity, flammability, and environmental impact .

properties

IUPAC Name

4-ethyl-N-[[5-(furan-3-yl)furan-2-yl]methyl]-2,3-dioxopiperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O5/c1-2-18-6-7-19(15(21)14(18)20)16(22)17-9-12-3-4-13(24-12)11-5-8-23-10-11/h3-5,8,10H,2,6-7,9H2,1H3,(H,17,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVFUMNJQNUOXGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(C(=O)C1=O)C(=O)NCC2=CC=C(O2)C3=COC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-({[2,3'-bifuran]-5-yl}methyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.